Cas no 893783-88-5 (2-(1H-Indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide)

• Product Name: 2-(1H-Indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide
• CAS No: 893783-88-5
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• MDL: MFCD00170079
• CID: 1085244
• PubChem ID: 4687150
• Update Time: 2025-10-29

2-(1H-Indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide
• 2-(1H-Indol-3-yl)-N-(5-methyl-1,2-oxazol-3-yl)-2-oxoacetamide
• AKOS005110477
• DTXSID001206746
• 2-INDOL-3-YL-N-(5-METHYLISOXAZOL-3-YL)-2-OXOETHANAMIDE
• 1H-Indole-3-acetamide, N-(5-methyl-3-isoxazolyl)-alpha-oxo-
• AB01302953-01
• 893783-88-5
• MS-6149
• CS-0321965
• NCGC00306646-01
• MFCD00170079
• STK786119
• 1H-Indole-3-acetamide, N-(5-methyl-3-isoxazolyl)-I+/--oxo-

• MDL： MFCD00170079
• Inchi： 1S/C14H11N3O3/c1-8-6-12(17-20-8)16-14(19)13(18)10-7-15-11-5-3-2-4-9(10)11/h2-7,15H,1H3,(H,16,17,19)
• InChI Key： ZBLHLLGKMABYSB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(C(C1=CNC2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 269.08004122g/mol
• Monoisotopic Mass: 269.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88Ų

Additional information on 2-(1H-Indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide

2-(1H-Indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide: A Comprehensive Overview

The compound 2-(1H-Indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide (CAS No: 893783-88-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which combines an indole moiety with an isoxazole group, making it a valuable subject for research and development in the pharmaceutical industry.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The indole ring, a heterocyclic structure, is known for its ability to interact with various biological targets, including enzymes and receptors. In the case of 2-(1H-Indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide, the indole moiety plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

The isoxazole group, another key component of this compound, contributes to its stability and enhances its ability to penetrate cellular membranes. This makes it an ideal candidate for targeting intracellular pathogens or delivering therapeutic agents directly to specific cellular compartments. Recent advancements in medicinal chemistry have further optimized the synthesis of such compounds, enabling researchers to explore their potential in treating a wide range of diseases.

One of the most promising applications of 2-(1H-Indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide lies in its ability to inhibit key enzymes involved in inflammatory pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown significant promise in the field of oncology. Preclinical studies have demonstrated that 2-(1H-indolyl) derivatives can induce apoptosis in cancer cells by targeting specific oncogenes and inhibiting their expression. The combination of the indole and isoxazole groups in this compound enhances its selectivity for cancer cells, reducing off-target effects and improving therapeutic efficacy.

The synthesis of 2-(1H-indolyl) derivatives has been a topic of extensive research, with chemists developing novel methodologies to improve yield and purity. One such approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high product quality. This has enabled researchers to scale up production for preclinical testing and early-stage clinical trials.

Moreover, the structural versatility of 2-(1H-indolyl) compounds allows for further functionalization, enabling researchers to explore their potential in other therapeutic areas such as neurodegenerative diseases and infectious diseases. For example, recent studies have investigated the ability of these compounds to inhibit viral replication by targeting key viral enzymes.

In conclusion, 2-(1H-indolyl) derivatives like 2-(1H-indolyl)-N-(5-methylisoxazolyl)-acetamide represent a promising class of compounds with diverse applications in drug discovery and development. Their unique structure, combined with advancements in synthetic chemistry and pharmacology, positions them as valuable tools in addressing some of the most pressing challenges in modern medicine.